Cas no 24402-46-8 (2,6-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2))

• Product Name: 2,6-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2)
• CAS No: 24402-46-8
• MF: C₁₀H₆Na₂O₇S₂
• MW: 348.259982585907
• CID: 276137
• PubChem ID: 11970411
• Update Time: 2025-04-19

2,6-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2)
• disodium,1,3-dihydroxynaphthalene-2,6-disulfonate
• disodium 4-hydroxynaphthalene-2,6-disulfonate
• Disodium 4-hydroxynaphthalene-2,6-disulphonate
• AKOS025401457
• NS00083840
• 24402-46-8
• AC-18239
• EINECS 246-227-0

• Inchi： 1S/C10H8O7S2.2Na/c11-10-5-8(19(15,16)17)3-6-1-2-7(4-9(6)10)18(12,13)14;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： RLZVCSMLCVGDHP-UHFFFAOYSA-L
• SMILES： S(C1=CC(=C2C=C(C=CC2=C1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 347.93508
• Monoisotopic Mass: 347.93503344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 134.63